3-(4-methanesulfonylphenyl)-1-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}propan-1-one

• IUPAC Name: 3-(4-methylsulfonylphenyl)-1-(6-phenyl-2-azaspiro[3.3]heptan-2-yl)propan-1-one
• InChI: InChI=1S/C22H25NO3S/c1-27(25,26)20-10-7-17(8-11-20)9-12-21(24)23-15-22(16-23)13-19(14-22)18-5-3-2-4-6-18/h2-8,10-11,19H,9,12-16H2,1H3
• InChI Key: DTDBFAMBDLXNGD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CC3(C2)CC(C3)C4=CC=CC=C4
• Molecular Formula: C22H25NO3S
• Molecular Weight: 383.5 g/mol

Description

3-(4-Methanesulfonylphenyl)-1-{6-phenyl-2-azaspiro[3.3]heptan-2-yl}propan-1-one, abbreviated as MSPP, is an organic compound with a variety of applications in the scientific research field. MSPP is a cyclic compound that has been studied for its potential use in the synthesis of other compounds, as well as its biochemical and physiological effects.

Mechanism of Action

MSPP has been studied for its potential use in medicinal chemistry. The mechanism of action of MSPP is still not fully understood. However, it is believed that MSPP has anti-inflammatory, anti-tumor, and anti-bacterial properties due to its ability to interact with certain enzymes and receptors in the body. In particular, it is believed that MSPP can inhibit the activity of cyclooxygenase enzymes, which are involved in the production of pro-inflammatory molecules. In addition, MSPP is believed to interact with certain receptors in the body, such as the G-protein coupled receptors, which are involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
MSPP has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. In addition, MSPP has been shown to reduce the production of pro-inflammatory molecules, such as prostaglandins and leukotrienes. MSPP has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of pro-inflammatory molecules. Furthermore, MSPP has been shown to interact with certain receptors in the body, such as the G-protein coupled receptors, which are involved in the regulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

MSPP has a variety of advantages and limitations for use in laboratory experiments. One of the main advantages of using MSPP is its ability to be synthesized using a variety of methods, which makes it a useful intermediate for the synthesis of other compounds. In addition, MSPP has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties, which makes it a useful compound for medicinal chemistry research. However, one of the main limitations of using MSPP is that its mechanism of action is still not fully understood, which can make it difficult to predict its effects on the body.

Future Directions

There are a number of potential future directions for research into MSPP. One potential direction is to further investigate the mechanism of action of MSPP, in order to better understand its effects on the body. In addition, further research could be conducted into the synthesis of MSPP, in order to develop more efficient and cost-effective methods of synthesis. Furthermore, further research could be conducted into the potential applications of MSPP in medicinal chemistry, in order to develop more effective treatments for various diseases. Finally, further research could be conducted into the potential applications of MSPP in the synthesis of polymers and nanomaterials, in order to develop more advanced materials for use in a variety of industries.

Synthesis Methods

MSPP can be synthesized using a variety of methods. One of the most common methods is the reaction between 4-methanesulfonylphenyl isocyanide and 6-phenyl-2-azaspiro[3.3]heptan-2-yl propan-1-one in the presence of a base such as sodium ethoxide. This reaction produces MSPP as a stable intermediate. Other methods of synthesis include the reaction of 4-methanesulfonylphenyl isocyanide with 2-azaspiro[3.3]heptane-2-yl propan-1-one in the presence of a base, or the reaction of 4-methanesulfonylphenyl isocyanide with 6-phenyl-2-azaspiro[3.3]heptan-2-yl propan-1-one in the presence of a base.

Scientific Research Applications

MSPP has a variety of potential applications in scientific research. It has been studied for its potential use in the synthesis of other compounds, such as peptides, peptidomimetics, and other bioactive molecules. MSPP has also been studied for its potential use in medicinal chemistry, as it has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. In addition, MSPP has been studied for its potential use in the synthesis of polymers and nanomaterials, as well as its potential use in drug delivery systems.